Cas no 2580220-56-8 (3-({(benzyloxy)carbonylamino}methyl)-1H-indole-2-carboxylic acid)

• Product Name: 3-({(benzyloxy)carbonylamino}methyl)-1H-indole-2-carboxylic acid
• CAS No: 2580220-56-8
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 5660777
• PubChem ID: 165889585
• Update Time: 2025-05-24

3-({(benzyloxy)carbonylamino}methyl)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(benzyloxy)carbonyl]amino}methyl)-1H-indole-2-carboxylic acid
• 2580220-56-8
• EN300-27730122
• 3-({(benzyloxy)carbonylamino}methyl)-1H-indole-2-carboxylic acid

• Inchi： 1S/C18H16N2O4/c21-17(22)16-14(13-8-4-5-9-15(13)20-16)10-19-18(23)24-11-12-6-2-1-3-7-12/h1-9,20H,10-11H2,(H,19,23)(H,21,22)
• InChI Key： IQQRVQOQGWHBKL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC1=C(C(=O)O)NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 324.11100700g/mol
• Monoisotopic Mass: 324.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.4Ų

Additional information on 3-({(benzyloxy)carbonylamino}methyl)-1H-indole-2-carboxylic acid

Introduction to 3-({(benzyloxy)carbonylamino}methyl)-1H-indole-2-carboxylic acid (CAS No. 2580220-56-8)

3-({(benzyloxy)carbonylamino}methyl)-1H-indole-2-carboxylic acid, identified by the CAS number 2580220-56-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a benzyloxy carbonyl group and an amino methyl side chain, both of which contribute to its unique chemical properties and reactivity patterns. These features make it a valuable intermediate in the synthesis of more complex pharmacophores, particularly in the development of novel drug candidates targeting various diseases.

The benzyloxy carbonylamino moiety in the name is particularly noteworthy, as it suggests a protected amino group that is commonly utilized in peptide coupling reactions and solid-phase peptide synthesis. This protection strategy is essential for preventing unwanted side reactions during multi-step synthetic pathways, ensuring high yield and purity of the final product. The presence of this group also enhances the stability of the molecule under various reaction conditions, making it a preferred choice for medicinal chemists engaged in iterative drug discovery processes.

The 1H-indole-2-carboxylic acid backbone provides a rich scaffold for further functionalization, enabling chemists to explore a wide range of modifications that can modulate biological activity. Indole derivatives are known for their role in numerous biological processes, including neurotransmitter signaling, immune responses, and metabolic pathways. By leveraging this core structure, researchers can design molecules with tailored properties to address specific therapeutic needs. For instance, modifications at the 3-position of the indole ring can significantly alter binding affinity to target proteins, while changes at the 2-position can influence metabolic stability and pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of 3-({(benzyloxy)carbonylamino}methyl)-1H-indole-2-carboxylic acid as a building block for drug discovery. These techniques allow for precise prediction of molecular interactions, helping to accelerate the identification of lead compounds with high efficacy and minimal toxicity. Studies have demonstrated that indole-based scaffolds can interact with a broad spectrum of biological targets, including enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders. The versatility of this compound makes it an attractive candidate for further exploration in structure-activity relationship (SAR) studies.

In addition to its synthetic utility, 3-({(benzyloxy)carbonylamino}methyl)-1H-indole-2-carboxylic acid has been investigated for its potential role in modulating enzyme activity. Enzymes such as kinases and phosphatases play critical roles in cellular signaling pathways, and inhibitors targeting these enzymes have shown promise in treating conditions like cancer and autoimmune diseases. The indole moiety's ability to engage with hydrophobic pockets in enzyme active sites makes it an ideal candidate for designing potent inhibitors. Moreover, the presence of multiple functional groups allows for fine-tuning of electronic properties, which can enhance binding affinity through hydrogen bonding or hydrophobic interactions.

The pharmaceutical industry has increasingly recognized the importance of intermediates like 3-({(benzyloxy)carbonylamino}methyl)-1H-indole-2-carboxylic acid in streamlining drug development pipelines. By providing a robust platform for chemical modification, this compound enables rapid screening of diverse analogs with optimized pharmacological properties. Such efficiency is crucial in today's competitive pharmaceutical landscape, where time-to-market and cost-effectiveness are paramount factors. Collaborative efforts between synthetic chemists and biologists have led to innovative strategies for incorporating this intermediate into complex molecules with enhanced therapeutic potential.

From a synthetic chemistry perspective, 3-({(benzyloxy)carbonylamino}methyl)-1H-indole-2-carboxylic acid exemplifies the elegance of modern organic synthesis. The integration of protective groups with functional handles allows for modular construction of intricate molecular architectures. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents at strategic positions within the indole core. These methods not only improve synthetic efficiency but also expand the chemical space accessible for drug discovery campaigns.

The growing interest in natural product-inspired scaffolds has also contributed to the relevance of indole derivatives like 3-({(benzyloxy)carbonylamino}methyl)-1H-indole-2-carboxylic acid. Many bioactive compounds isolated from plants and microorganisms share structural features with indoles, underscoring their evolutionary conservation and biological significance. By synthesizing analogs based on these natural templates, researchers can harness nature's own pharmacological wisdom to develop new treatments with improved efficacy and selectivity.

Future directions in the study of 3-({(benzyloxy)carbonylamino}methyl)-1H-indole-2-carboxylic acid may include exploring its role in developing targeted therapies for precision medicine applications. Advances in genomics and proteomics have facilitated personalized treatment strategies tailored to individual patient profiles. Compounds derived from indole scaffolds could be designed to interact specifically with mutated or overexpressed proteins associated with certain genetic disorders or cancer subtypes. Such targeted approaches hold promise for improving patient outcomes while minimizing off-target effects.

In conclusion,3-({(benzyloxy)carbonylamino}methyl)-1H-indole-2-carboxylic acid (CAS No. 2580220-56-8) represents a significant advancement in pharmaceutical chemistry as both a versatile intermediate and a potential therapeutic agent. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel drugs targeting diverse diseases. With ongoing research uncovering new biological functions and synthetic methodologies refined through cutting-edge technology,this compound continues to be at forefrontof innovationinthechemicalandpharmaceuticalsciences.